N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide

• IUPAC Name: N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide
• InChI: InChI=1S/C15H25N3O3S/c1-15(2,18-22(3,19)20)14-16-13(21-17-14)12(10-6-4-7-10)11-8-5-9-11/h10-12,18H,4-9H2,1-3H3
• InChI Key: LIIZRVIPKOJBBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NOC(=N1)C(C2CCC2)C3CCC3)NS(=O)(=O)C
• Molecular Formula: C15H25N3O3S
• Molecular Weight: 327.4 g/mol

Description

N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide is a complex organic compound featuring a 1,2,4-oxadiazole ring, a cyclobutyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide typically involves multiple steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved through the reaction of amidoximes with carboxylic acids or their derivatives, such as acyl chlorides or esters, under basic conditions (e.g., NaOH in DMSO) at ambient temperature.

Introduction of the cyclobutyl group: The cyclobutyl group can be introduced via a Grignard reaction or other alkylation methods.

Attachment of the methanesulfonamide group: This step involves the reaction of the intermediate with methanesulfonyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide has several scientific research applications:

Medicinal Chemistry: The 1,2,4-oxadiazole ring is a known pharmacophore, making this compound a potential candidate for drug development.

Materials Science: The compound’s unique structure may be useful in the development of new materials with specific properties, such as high thermal stability or unique electronic characteristics.

Biological Studies: The compound can be used to study the biological activity of 1,2,4-oxadiazole derivatives, including their interactions with enzymes and receptors.

Mechanism of Action

The mechanism of action of N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide involves its interaction with specific molecular targets. The 1,2,4-oxadiazole ring can interact with various enzymes and receptors, potentially inhibiting their activity. The cyclobutyl group may enhance the compound’s binding affinity and selectivity, while the methanesulfonamide group can improve its solubility and stability.

Comparison with Similar Compounds

Similar Compounds

Ataluren: A 1,2,4-oxadiazole derivative used for the treatment of Duchenne muscular dystrophy.

Azilsartan: Another 1,2,4-oxadiazole derivative used as an antihypertensive agent.

Uniqueness

N-[2-[5-[di(cyclobutyl)methyl]-1,2,4-oxadiazol-3-yl]propan-2-yl]methanesulfonamide is unique due to the presence of the cyclobutyl group, which is less common in similar compounds. This structural feature may confer unique biological and chemical properties, making it a valuable compound for further research and development.